methyl [(5E)-5-{3-methoxy-4-[(5-nitropyridin-2-yl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• Molecular Formula: C19H15N3O8S
• Molecular Weight: 445.4 g/mol
• IUPAC Name: methyl 2-[(5E)-5-[[3-methoxy-4-(5-nitropyridin-2-yl)oxyphenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C19H15N3O8S/c1-28-14-7-11(8-15-18(24)21(19(25)31-15)10-17(23)29-2)3-5-13(14)30-16-6-4-12(9-20-16)22(26)27/h3-9H,10H2,1-2H3/b15-8+
• InChI Key: NTCOMBXIXKKWIG-OVCLIPMQSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OC)OC3=NC=C(C=C3)[N+](=O)[O-]
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)OC)OC3=NC=C(C=C3)[N+](=O)[O-]

Description

Methyl [(5E)-5-{3-methoxy-4-[(5-nitropyridin-2-yl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl [(5E)-5-{3-methoxy-4-[(5-nitropyridin-2-yl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, it is believed that the compound exerts its effects by inhibiting the activity of various enzymes and signaling pathways involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
Methyl [(5E)-5-{3-methoxy-4-[(5-nitropyridin-2-yl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been shown to exhibit significant anti-inflammatory and antioxidant effects. In addition, it has also been shown to have a protective effect on various organs such as the liver, kidneys, and brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl [(5E)-5-{3-methoxy-4-[(5-nitropyridin-2-yl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its potential to exhibit significant anti-inflammatory and antioxidant effects. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on methyl [(5E)-5-{3-methoxy-4-[(5-nitropyridin-2-yl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One potential direction is to further investigate its potential applications in the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. Another direction is to explore its potential use as a fluorescent probe in bioimaging applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various organs in the body.

Synthesis Methods

The synthesis of methyl [(5E)-5-{3-methoxy-4-[(5-nitropyridin-2-yl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate can be achieved through a multistep process. The first step involves the reaction of 2,4-thiazolidinedione with 2,5-dimethoxybenzaldehyde in the presence of sodium ethoxide to form a Schiff base intermediate. The Schiff base is then reacted with 5-nitropyridine-2-ol in the presence of acetic acid and glacial acetic acid to form the desired product.

Scientific Research Applications

Methyl [(5E)-5-{3-methoxy-4-[(5-nitropyridin-2-yl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been extensively studied for its potential applications in various fields of research. In the field of medicine, it has been shown to exhibit significant anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. In addition, it has also been studied for its potential use as a fluorescent probe in bioimaging applications.